Cas no 16644-57-8 (Carbamic acid,N,N'-1,6-hexanediylbis-, 1,1'-bis(phenylmethyl) ester)

Carbamic acid,N,N'-1,6-hexanediylbis-, 1,1'-bis(phenylmethyl) ester structure
16644-57-8 structure
Product Name:Carbamic acid,N,N'-1,6-hexanediylbis-, 1,1'-bis(phenylmethyl) ester
CAS No:16644-57-8
MF:C22H28N2O4
MW:384.468726158142
CID:186860
PubChem ID:262042
Update Time:2025-04-19

Carbamic acid,N,N'-1,6-hexanediylbis-, 1,1'-bis(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,N,N'-1,6-hexanediylbis-, 1,1'-bis(phenylmethyl) ester
    • KQMNHEJQHXLCPU-UHFFFAOYSA-N
    • MLS002695285
    • SCHEMBL15346534
    • SMR001561192
    • 16644-57-8
    • NSC95228
    • NSC-95228
    • DTXSID30294218
    • dibenzyl hexane-1,6-diyldicarbamate
    • HMS3092C21
    • CHEMBL1886474
    • Inchi: 1S/C22H28N2O4/c25-21(27-17-19-11-5-3-6-12-19)23-15-9-1-2-10-16-24-22(26)28-18-20-13-7-4-8-14-20/h3-8,11-14H,1-2,9-10,15-18H2,(H,23,25)(H,24,26)
    • InChI Key: KQMNHEJQHXLCPU-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(NCCCCCCNC(=O)OCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 384.20504
  • Monoisotopic Mass: 384.205
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 13
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 76.7Ų

Experimental Properties

  • Density: 1.132
  • Boiling Point: 577.6°C at 760 mmHg
  • Flash Point: 303.1°C
  • Refractive Index: 1.549
  • PSA: 76.66
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